Cas no 2982-09-4 (2-methyl-4-(morpholin-4-yl)-2-(naphthalen-1-yl)butanenitrile)

• Product name: 2-methyl-4-(morpholin-4-yl)-2-(naphthalen-1-yl)butanenitrile
• CAS No: 2982-09-4
• MF: C₁₉H₂₂N₂O
• MW: 294.39078
• CID: 1439569
• PubChem ID: 18120

2-methyl-4-(morpholin-4-yl)-2-(naphthalen-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(morpholin-4-yl)-2-(naphthalen-1-yl)butanenitrile
• 2982-09-4
• BRN 0557043
• 1-NAPHTHALENEACETONITRILE, alpha-METHYL-alpha-(2-MORPHOLINOETHYL)-
• alpha-Methyl-alpha-(2-morpholinoethyl)-1-naphthaleneacetonitrile
• DTXSID00952252

• Inchi： InChI=1S/C19H22N2O/c1-19(15-20,9-10-21-11-13-22-14-12-21)18-8-4-6-16-5-2-3-7-17(16)18/h2-8H,9-14H2,1H3
• InChI Key： GAHYKZLSBRYVAW-UHFFFAOYSA-N
• SMILES： CC(CCN1CCOCC1)(C#N)C2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 294.17336
• Monoisotopic Mass: 294.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 3.2

Experimental Properties

• Density: 1.112
• Boiling Point: 484.4°C at 760 mmHg
• Flash Point: 246.7°C
• Refractive Index: 1.584
• PSA: 36.26